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Compound of Interest

Compound Name: Geranyl caproate
CAS No.: 10032-02-7
Cat. No.: B159425

Get Quote

\ J

This guide outlines the scientifically validated disposal procedures for Geranyl Caproate (CAS:
10032-02-7).[1][2][3][4] It is designed for laboratory personnel and safety officers requiring
immediate, actionable protocols that comply with environmental safety standards and chemical
hygiene best practices.[2][4]

Part 1: Executive Safety Directive
CRITICAL PROHIBITION:
 NEVER dispose of Geranyl Caproate down the drain.[1][2]

e Reasoning: Although Geranyl Caproate is a biodegradable ester, it exhibits significant
aguatic toxicity (H411/H412) and high lipophilicity (LogP ~6.23).[1][2][4] Discharge into
municipal water systems can bypass standard treatment filtration, accumulating in biosolids
and disrupting aquatic ecosystems.[2][4]

IMMEDIATE ACTION:
» Classification: Treat as Non-Halogenated Organic Solvent Waste.[1][2]

o Disposal Method: High-temperature chemical incineration.[1][2][3]
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Part 2: Chemical Profile & Risk Assessment

Effective disposal requires understanding the physicochemical properties driving the hazard

profile.[2][3]

Parameter Data Disposal Implication
Unique identifier for waste

CAS Number 10032-02-7 .
manifesting.[1][2][3][4]
Classified as Combustible (not
Flammable).[1][2][4][5] Does

Flash Point > 93.3°C (> 200°F) not typically trigger RCRA

D001 unless mixed with lower

flashpoint solvents.[3]

Water Solubility

Insoluble (< 1 mg/L)

Will form a surface film on
water; requires phase
separation if mixed with

aqueous waste.[1][2]

Specific Gravity ~0.89 g/mL Floats on water.[1][2]
Incompatible with strong
Reactivity Stable oxidizing agents (e.g., nitric
acid, perchlorates).[1][2][4]
] ) Must be segregated from clean
GHS Hazard Aquatic Chronic 2/3

water streams.[1][2][3]

Part 3: Waste Characterization & Segregation

To ensure a self-validating disposal system, waste must be segregated based on chemical

compatibility rather than just "waste" status.[1][2][3][4]

The Segregation Protocol

e Primary Stream:Organic Waste (Non-Halogenated).[1][2][3][4]
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o Rationale: Geranyl caproate contains only Carbon, Hydrogen, and Oxygen.[2][4] It burns
cleanly without generating acidic gases (like HCI), making it suitable for standard fuel
blending or incineration.[2][4]

e Prohibited Mixtures (Incompatibility):

o Do NOT mix with Oxidizers: Mixing with concentrated Nitric Acid or Peroxides can cause
exothermic ester hydrolysis or combustion.[2]

o Do NOT mix with Strong Bases: Mixing with NaOH/KOH causes saponification, generating
heat and soap solids that can clog waste lines.[2][4]

Container Selection

o Material: High-Density Polyethylene (HDPE) or Borosilicate Glass.[1][2][3][4]

o Avoid: Low-grade plastics that may swell upon long-term exposure to terpenes/esters.[1]

[2][3][4]

e Labeling: Must read "NON-HALOGENATED ORGANIC WASTE" with constituents listed as
"Geranyl Caproate."[2]

Part 4: Step-by-Step Disposal Workflows
Protocol A: Routine Liquid Waste Disposal

For pure chemical or reaction mixtures.[1][2][4]

o Phase Inspection: Check if the waste is a single phase.[2] If mixed with water, Geranyl
Caproate will form the top layer.[2][4]

o Consolidation: Pour into the Non-Halogenated Organic Solvent carboy.

o Self-Validation Check: Ensure the carboy is grounded (if metal) or bonded.[1][2] Although
the flashpoint is high, static accumulation in organic esters is a risk during fast pouring.[2]

[4]

o Manifesting: Record volume added to the waste log.
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» Final Disposal: Transfer to EHS/Facilities for Fuel Blending or Incineration.[1][2]

Protocol B: Spill Cleanup (Solid Waste)

For accidental benchtop spills.[1][2][4]

 |solation: Remove ignition sources (Hot plates, open flames).[2]

Absorption: Use an inert absorbent (Vermiculite, Sand, or Universal Spill Pads).[2][4][5]

o Note: Do not use combustible materials like sawdust, as this increases fire load.[2][4]

Collection: Scoop absorbed material into a wide-mouth HDPE jar.

Labeling: Label as "Solid Debris Contaminated with Geranyl Caproate."

Disposal: Ship for incineration.

Protocol C: Empty Container Management

For original reagent bottles.

Triple Rinse: Rinse the empty bottle 3 times with a small volume of Ethanol or Acetone.[2]

Rinsate Disposal: Pour the rinsate into the Organic Waste container (Protocol A).[1][2]

Defacing: Cross out the label and mark "EMPTY."[2]

Recycling/Trash: Once volatile solvents have evaporated in a fume hood, the glass container
can be recycled or discarded as general glass trash (depending on local regulations).[2]

Part 5: Decision Logic & Workflow Visualization

The following diagram illustrates the decision-making process for disposing of Geranyl
Caproate, ensuring compliance and safety.
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Geranyl Caproate Waste
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Is it mixed with
Halogens (Cl, Br, F)?

Stream: Non-Halogenated Stream: Halogenated Container: Solid Hazardous
Organic Waste Organic Waste Waste (Incineration)

Final Disposal:
High-Temp Incineration
(Fuel Blending)

Click to download full resolution via product page
Figure 1: Logic flow for the segregation and disposal of Geranyl Caproate waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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